Cas no 2172053-50-6 (3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide)

• Product Name: 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide
• CAS No: 2172053-50-6
• MF: C₈H₁₁BrN₂OS
• MW: 263.154739618301
• CID: 5604196
• PubChem ID: 165607604
• Update Time: 2025-05-20

3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1284785
• 2172053-50-6
• 3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide
• 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide

• Inchi： 1S/C8H11BrN2OS/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6H,3,10H2,1H3,(H2,11,12)
• InChI Key： YUWNMIFYKIFOSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CC(N)=O)N

Computed Properties

• Exact Mass: 261.97755g/mol
• Monoisotopic Mass: 261.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.4Ų

Additional information on 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide

Research Brief on 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide (CAS: 2172053-50-6): Recent Advances and Applications

3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide (CAS: 2172053-50-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

The compound's structure, featuring a brominated thiophene ring and an amino-propanamide moiety, makes it a versatile building block for the design of targeted therapies. Recent publications have demonstrated its use in the synthesis of compounds with activity against various disease targets, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent and selective kinase inhibitors, showcasing its potential in oncology drug development.

In addition to its synthetic applications, 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may modulate specific signaling pathways involved in cell proliferation and inflammation, though further mechanistic studies are required to fully elucidate its pharmacological profile. Researchers have also explored its stability and pharmacokinetic properties, which are critical for its potential use as a drug candidate or intermediate.

The compound's CAS number, 2172053-50-6, has been widely referenced in patent applications and academic literature, underscoring its importance in the field. Recent patent filings by pharmaceutical companies have highlighted its utility in the development of next-generation therapeutics, particularly in combination with other pharmacophores to enhance efficacy and reduce off-target effects. These developments position 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide as a promising candidate for future drug discovery efforts.

Despite these advances, challenges remain in optimizing the compound's synthetic routes and improving its bioavailability. Researchers are actively exploring novel synthetic methodologies, such as flow chemistry and biocatalysis, to address these issues. Collaborative efforts between academia and industry are expected to drive further innovation, potentially leading to the discovery of new clinical candidates derived from this scaffold.

In conclusion, 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanamide (CAS: 2172053-50-6) represents a valuable tool in medicinal chemistry, with demonstrated applications in the synthesis of bioactive molecules and potential direct therapeutic effects. Ongoing research will likely expand its utility and uncover new opportunities for drug development. This brief underscores the need for continued investigation into its mechanisms of action and optimization for clinical translation.